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Compound Focus: MC-Gly-Gly-Phe-Gly-(R)-Cyclopropane-Exatecan
Cat. No.: S12863348

Core Characteristics of MC-Gly-Gly-Phe-Gly-(R)-
Cyclopropane-Exatecan

The table below summarizes the key properties of this ADC linker-payload conjugate:

Feature Description

Name /| Synonyms  MC-Gly-Gly-Phe-Gly-(R)-Cyclopropane-Exatecan; SHR-A1811 Drug-linker [1] [2].

Payload Exatecan, a DNA Topoisomerase | (Top 1) inhibitor [1] [3] [2].
Payload Inhibits the Topoisomerase | enzyme, which is crucial for DNA replication, leading
Mechanism to DNA damage and cell death [1] [3].

Payload Potency 2.2 UM (for the Exatecan molecule) [1] [3].
(ICs0)

Molecular Weight 1074.12 g/mol [1] [3] [4].
CAS Number 2414254-51-4 [1] [3] [2].

Chemical Formula  CssHeoFN9O1s [1] [3] [4].
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Experimental Data and Protocols

The provided data primarily relates to handling the compound in a research setting.

¢ In Vitro Solubility: The compound is recommended to be dissolved in DMSO, with a suggested
stock solution concentration of 100 mg/mL (93.10 mM) [1].

¢ In Vivo Formulation Protocols: One source suggests the following formulation for in vivo studies:
10% DMSO + 40% PEG300 + 5% Tween 80 + 45% Saline. This involves sequentially adding the
solvents to the DMSO stock solution to create a clear, ready-to-use solution [1].

Framework for Comparison and Research Strategy

To build a comprehensive comparison guide, you can structure your evaluation around the following

framework, which outlines the critical parameters for assessing ADC linker-payloads.

ADC Linker-Payload Evaluation
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To systematically generate the missing comparative data, you can adopt the following experimental

workflow.
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Start: Identify Candidate

In Vitro Profiling
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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To cite this document: Smolecule. [MC-Gly-Gly-Phe-Gly-(R)-Cyclopropane-Exatecan linker payload
comparison]. Smolecule, [2026]. [Online PDF]. Available at:
[https://www.smolecule.com/products/b12863348#mc-gly-gly-phe-gly-r-cyclopropane-exatecan-linker-

payload-comparison]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule Contact

Your Ultimate Destination for Small-Molecule (aka. pddress: (S)tntarlo, CA 91761, United
smolecule) Compounds, Empowering Innovative ates
Research Solutions Beyond Boundaries. Phone: (512) 262-9938
Email: info@smolecule.com
Web: www.smolecule.com

© 2026 Smolecule. All rights reserved. 4/ 4 Tech Support


https://www.smolecule.com/products/b12863348#mc-gly-gly-phe-gly-r-cyclopropane-exatecan-linker-payload-comparison
https://www.smolecule.com/products/b12863348#mc-gly-gly-phe-gly-r-cyclopropane-exatecan-linker-payload-comparison
https://www.smolecule.com/products/b12863348#mc-gly-gly-phe-gly-r-cyclopropane-exatecan-linker-payload-comparison
https://www.smolecule.com/products/b12863348#mc-gly-gly-phe-gly-r-cyclopropane-exatecan-linker-payload-comparison
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s12863348?utm_src=pdf-bulk
https://www.smolecule.com/products/s12863348?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

